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Compound of Interest

Compound Name: 4-Chlorotoluene

Cat. No.: B122035

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the three structural isomers of chlorotoluene:
ortho-chlorotoluene (2-chlorotoluene), meta-chlorotoluene (3-chlorotoluene), and para--
chlorotoluene (4-chlorotoluene).[1] These compounds are pivotal intermediates in the
synthesis of a wide array of pharmaceuticals, agrochemicals, dyes, and specialty chemicals.[2]
A thorough understanding of their individual properties, synthesis, and reactivity is crucial for
their effective utilization in research and development.

Physicochemical Properties

The physical properties of the chlorotoluene isomers are closely related, though notable
differences exist, particularly in their melting points, which has implications for their separation
and handling. The para isomer, with its more symmetrical structure, exhibits a significantly
higher melting point due to more efficient crystal lattice packing.[3]
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Property 2-Chlorotoluene 3-Chlorotoluene 4-Chlorotoluene

Systematic Name 1-Chloro-2- 1-Chloro-3- 1-Chloro-4-
methylbenzene methylbenzene methylbenzene

CAS Number [95-49-8] [108-41-8] [106-43-4]

Molecular Formula C7H-Cl C7H-Cl C7H-ClI

Molar Mass 126.58 g/mol 126.58 g/mol 126.58 g/mol

Appearance Colorless liquid Colorless liquid Colorless liquid

Melting Point -35°C -47 °C 7°C

Boiling Point 159 °C 162 °C 162 °C

Density 1.073 g/mL 1.072 g/mL 1.069 g/mL

Solubility in Water

Practically insoluble

Practically insoluble

Practically insoluble

Synthesis of Chlorotoluene Isomers

The synthesis of chlorotoluene isomers can be broadly categorized into two primary industrial
methods: the direct chlorination of toluene and the Sandmeyer reaction starting from toluidine
isomers.

Industrial Production: Direct Chlorination of Toluene

The industrial-scale production of 2- and 4-chlorotoluene is primarily achieved through the
direct electrophilic chlorination of toluene.[3] This reaction typically employs a Lewis acid
catalyst, such as ferric chloride (FeCls) or aluminum chloride (AICls), and results in a mixture of
the ortho and para isomers. The methyl group is an ortho-, para-director, leading to the
formation of these two isomers as the major products. The meta isomer is formed in negligible
amounts.[4]

The separation of the resulting ortho and para isomers is a critical and challenging step due to
their very similar boiling points.[3] Fractional distillation is the most common method employed
for this separation on an industrial scale.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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